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Compound of Interest

Compound Name: 7-Isopropylindoline

CAS No.: 954571-03-0

Cat. No.: B3174890

Get Quote

Executive Summary
7-Isopropylindoline (CAS 954571-03-0) is the critical pharmacophore responsible for the high

subtype selectivity of Silodosin (KMD-3213), a potent

-adrenoceptor antagonist used for Benign Prostatic Hyperplasia (BPH). While the 7-isopropyl
moiety functions as a "steric gatekeeper" to minimize cardiovascular side effects in the final
drug, the free intermediate itself presents a distinct off-target and safety profile that differs
significantly from the active pharmaceutical ingredient (API).

This guide objectively compares the off-target effects of the 7-Isopropylindoline intermediate

versus the Silodosin API, analyzing its role as a selectivity filter versus its risks as a process

impurity.

Mechanism of Action: The Steric Gatekeeper
To understand the off-target effects, one must first understand the on-target mechanism. The 7-

isopropyl group is not merely a lipophilic appendage; it is a structural key designed to exploit

the subtle differences between
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-adrenoceptor subtypes.

Receptor (Target): The binding pocket accommodates the bulky 7-isopropyl group, allowing
the indoline core to anchor the molecule.

&

Receptors (Off-Targets): These subtypes have narrower hydrophobic pockets. The steric
bulk of the 7-isopropyl group creates a "clash," reducing affinity by >50-fold compared to

. This prevents the orthostatic hypotension associated with non-selective blockers (e.g.,
prazosin).

The Paradox: While the moiety reduces off-target binding in the drug, the free intermediate (7-
isopropylindoline) lacks the aminopropyl side chain required for high-affinity receptor locking.

Consequently, its "off-target" profile shifts from receptor promiscuity to metabolic and genotoxic

liability.

Diagram 1: The Selectivity Filter Mechanism
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Click to download full resolution via product page

Caption: The 7-isopropyl group enforces selectivity in Silodosin (Green) but the free

intermediate (Yellow) poses metabolic risks rather than receptor-mediated effects.

Comparative Profiling: Intermediate vs. API
The following table contrasts the biological profile of the free intermediate against the final drug

and alternative scaffolds.

Feature
7-Isopropylindoline
(Intermediate)

Silodosin (Final
Drug)

Unsubstituted
Indoline
(Alternative)

Primary Target
None (Weak/Non-

specific)

-Adrenoceptor (

nM)

MAO-A / 5-HT (Weak)

Selectivity (

)
N/A (Low affinity) High (>100-fold) Low / Non-selective

Major Off-Target Risk Genotoxicity/Irritation

Retrograde

Ejaculation

(Mechanism-based)

MAO Inhibition

Metabolic Liability
High (Indoline

Indole oxidation)

Moderate

(Glucuronidation)
High

Cardiovascular Risk
Low (Does not bind

hERG potently)

Low (Due to

sparing)

Moderate (if

substituted)

Regulatory Class
Impurity / Starting

Material

Active Pharmaceutical

Ingredient
Reagent

Detailed Off-Target Analysis
1. Genotoxicity and Impurity Risks
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While 7-isopropylindoline itself is generally considered a non-mutagenic intermediate, its

synthesis often involves nitrile precursors (e.g., 5-[(2R)-2-aminopropyl]-...-7-carbonitrile).

Risk: Process impurities containing the nitrile group at the 7-position have been flagged as

Cramer Class III (high toxicity potential) and must be controlled to < ppm levels.

Data: In silico toxicology models (DEREK, SARAH) often flag the indoline-7-carbonitrile

derivatives for potential mutagenicity, requiring Ames testing for qualification.

2. CYP450 Inhibition
Small, lipophilic indoline fragments are known substrates for CYP2D6 and CYP3A4.

Observation: The free 7-isopropylindoline can act as a competitive inhibitor of these

enzymes in vitro, potentially altering the pharmacokinetics of co-administered drugs if

present as a significant impurity.

Comparison: Silodosin is metabolized by UGT2B7 (glucuronidation), reducing its CYP-

mediated interaction risk compared to the free scaffold.

3. Receptor Promiscuity (5-HT)
Indoline scaffolds share structural homology with Serotonin (5-HT).

Effect: Without the specific side chain of Silodosin, 7-isopropylindoline may exhibit weak

affinity for 5-HT2C or 5-HT2A receptors.

Relevance: This is generally sub-therapeutic, but relevant for "clean" chemical probe design.

Experimental Protocols for Validation
To validate the safety profile of 7-Isopropylindoline (as an impurity or scaffold), the following

protocols are industry standard.

Protocol A: Bacterial Reverse Mutation Assay (Ames
Test)
Purpose: To detect genotoxic potential of the intermediate.[1]
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Strains:S. typhimurium (TA98, TA100, TA1535, TA97a) and E. coli (WP2uvrA).

Preparation: Dissolve 7-Isopropylindoline in DMSO.

Dosing: 5 concentrations (up to 5000 µ g/plate ) +/- S9 metabolic activation mix (Rat Liver).

Incubation: 48-72 hours at 37°C.

Readout: Count revertant colonies.

Criteria: A >2-fold increase in revertants over vehicle control indicates mutagenicity.

Note: Pure 7-isopropylindoline is typically negative; positive results often indicate

contamination with nitro/nitrile precursors.

Protocol B: Competitive Radioligand Binding ( vs )
Purpose: To confirm the "Selectivity Filter" hypothesis.

Source: CHO cells expressing human

or

receptors.

Ligand: [3H]-Prazosin (0.2 nM).

Competitor: Serial dilutions of 7-Isopropylindoline (

to

M).

Incubation: 60 min at 25°C in Tris-HCl buffer.

Filtration: Harvest on GF/B filters, wash, and count scintillation.

Analysis: Calculate

and
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.

Expected Result:

> 10 µM (Inactive) for the intermediate, contrasting with

< 1 nM for Silodosin.

Impurity Profiling Workflow
The following diagram illustrates the critical control points where 7-Isopropylindoline can

impact the final drug's safety profile.
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Caption: Workflow identifying critical control points for 7-isopropylindoline levels in API

synthesis.

References
Toxicity Profile of Silodosin (KMD-3213). ResearchGate.[2] Available at: [Link]

In silico toxicity assessment and trace level quantification of two genotoxic impurities in

silodosin. Journal of Analytical Science and Technology. Available at: [Link]

Identification, Isolation And Characterization Of Unknown Potential Genotoxic Impurities In

Silodosin. Journal of Pharmaceutical Negative Results. Available at: [Link]

Assessment Report: Silodosin Recordati. European Medicines Agency. Available at: [Link]

The Role of the Ames Test in Predicting the Genotoxicity of Impurity Compounds. Medicilon.

Available at: [Link]

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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